Cas no 767-10-2 (1-Butylpyrrolidine)

1-Butylpyrrolidine Properties

Names and Identifiers

• 1-Butylpyrrolidine
• N-Butylpyrrolidine
• 1-Butyl-pyrrolidin
• 1-butyl-pyrrolidine
• butylpyrrolidine
• EINECS 212-179-4
• N-(n-butyl)-pyrrolidine
• N-butyl-pyrrolidine
• N-n-butyl azacyclopentane
• Pyrrolidine,1-butyl
• N-Butyltetrahydropyrrole
• FT-0632917
• CS-W011143
• D94689
• MFCD00003184
• IL9P094Z6J
• N-bButyl-tetrahydropyrrole
• 1-Butylpyrrolidine, 98%
• AKOS015918853
• BRN 0102915
• 767-10-2
• DTXSID20227494
• NS00037835
• AC-18281
• 5-20-01-00170 (Beilstein Handbook Reference)
• UNII-IL9P094Z6J
• Pyrrolidine, 1-butyl-
• 1- Butyl pyrrolidine
• SCHEMBL172368
• 2-chloro-8-mercapto adenine
• A9724
• AS-81229
• DTXCID20149985
• DB-056114
• N-butyl-Tetrahydropyrrole
• N-Butylpyrrolidine; N-Butyltetrahydropyrrole
• pyrrolidine, 1-n-butyl-
• +Expand

• MDL： MFCD00003184
• InChIKey： JSHASCFKOSDFHY-UHFFFAOYSA-N
• Inchi： 1S/C8H17N/c1-2-3-6-9-7-4-5-8-9/h2-8H2,1H3
• SMILES： CCCCN1CCCC1

Computed Properties

• Exact Mass: 127.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 127.136
• Heavy Atom Count: 9
• Complexity: 65
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• LogP: 1.82020
• PSA: 3.24000
• Refractive Index: n20/D 1.44(lit.)
• Boiling Point: 155-157 °C/754 mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Color/Form: Not determined
• Solubility: Disguise
• Density: 0.814 g/mL at 25 °C(lit.)

1-Butylpyrrolidine Security Information

• Symbol: GHS02 GHS06
• RTECS：UX9800000
• WGK Germany：2
• Safety Term：3.2
• Safety Instruction： S16-S36/37-S45
• Packing Group：III
• Risk Phrases：R10; R24/25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• Hazard Statement： H226,H301+H311
• Warning Statement： P280,P301+P310,P312
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 10-24/25
• Signal Word：Danger
• HazardClass：6.1 (3)

1-Butylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds